Cas no 163587-60-8 (1-Piperazinecarboxylic acid, 4-(4-morpholinylcarbonyl)-,1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 4-(4-morpholinylcarbonyl)-,1,1-dimethylethyl ester
• CAS No: 163587-60-8
• MF: C₁₄H₂₅N₃O₄
• MW: 299.366003751755
• CID: 1344519
• PubChem ID: 10017629
• Update Time: 2025-04-20

1-Piperazinecarboxylic acid, 4-(4-morpholinylcarbonyl)-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(4-morpholinylcarbonyl)-,1,1-dimethylethyl ester
• 4-(4-morpholinylcarbonyl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
• (4-Boc-1-piperazinyl)(morpholino)methanone
• SCHEMBL392980
• Tert-butyl 4-(morpholine-4-carbonyl)piperazine-1-carboxylate
• BFPYLKMLSYLUJO-UHFFFAOYSA-N
• 4-(morpholine-4-carbonyl)-piperazine-1-carboxylic acid tert-butyl ester
• 163587-60-8
• 4-(4-Morpholinylcarbonyl)-1-piperazinecarboxylic Acid, 1,1-Dimethylethyl Ester
• SY343670
• DTXSID701162242
• 1,1-Dimethylethyl 4-(4-morpholinylcarbonyl)-1-piperazinecarboxylate
• N-tert-butyloxycarbonyl-N'-morpholinocarbonyl-piperazine

• Inchi： 1S/C14H25N3O4/c1-14(2,3)21-13(19)17-6-4-15(5-7-17)12(18)16-8-10-20-11-9-16/h4-11H2,1-3H3
• InChI Key： BFPYLKMLSYLUJO-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(N1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 299.18465
• Monoisotopic Mass: 299.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.32